Cas no 79089-47-7 (Diethyl 2-piperidin-1-ylbutanedioate)

Diethyl 2-piperidin-1-ylbutanedioate structure
79089-47-7 structure
Product Name:Diethyl 2-piperidin-1-ylbutanedioate
CAS No:79089-47-7
MF:C13H23NO4
MW:257.3260242939
CID:984528
PubChem ID:284952
Update Time:2025-04-20

Diethyl 2-piperidin-1-ylbutanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-piperidin-1-ylbutanedioate
    • AC1L620I
    • AC1Q34OP
    • AC1Q63ZD
    • AG-H-17129
    • CTK2H9336
    • diethyl 2-(1-piperidyl)butanedioate
    • diethyl 2-(piperidin-1-yl)butanedioate
    • NSC141352
    • Piperidino-bernsteinsaeure-diaethylester
    • piperidino-succinic acid diethyl ester
    • SCHEMBL23376910
    • NSC-141352
    • 79089-47-7
    • DTXSID20301142
    • DS-010772
    • Inchi: 1S/C13H23NO4/c1-3-17-12(15)10-11(13(16)18-4-2)14-8-6-5-7-9-14/h11H,3-10H2,1-2H3
    • InChI Key: LFPMXVZGCHUQTA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CC(=O)OCC)N1CCCCC1)=O

Computed Properties

  • Exact Mass: 257.16279
  • Monoisotopic Mass: 257.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84
  • LogP: 1.29510
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